Cas no 87741-77-3 (Notoginsenoside R4)

• Product Name: Notoginsenoside R4
• CAS No: 87741-77-3
• MF: C₅₉H₁₀₀O₂₇
• MW: 1241.40912246704
• CID: 732289
• PubChem ID: 131752824
• Update Time: 2024-12-09

Notoginsenoside R4 Chemical and Physical Properties

Names and Identifiers

• 6)-O-b-D-glucopyranosyl-(1&reg
• (3β,12β)-12-Hydroxy-20-[(O-β-D-xylopyranosyl-(1→6)-O-β-D-glucopyranosyl-(1→6)-β-D-glucopyranosyl)oxy]dammar-24-en-3-yl 2-O-β-D-glucopyranosyl-β-D-glucopyranoside (ACI)
• Notoginsenoside R4
• FS-7269
• AKOS040763646
• beta-D-Glucopyranoside, (3beta,12beta)-12-hydroxy-20-[(O-beta-D-xylopyranosyl-(1-->6)-O-beta-D-glucopyranosyl-(1-->6)-beta-D-glucopyranosyl)oxy]dammar-24-en-3-yl 2-O-beta-D-glucopyranosyl-
• DTXSID601316151
• 87741-77-3
• (+)-Notoginsenoside R4
• HY-N10336
• CS-0380691

• Inchi： 1S/C59H100O27/c1-24(2)10-9-14-59(8,86-53-48(76)43(71)40(68)31(83-53)23-79-51-46(74)42(70)39(67)30(82-51)22-78-50-45(73)36(64)27(63)21-77-50)25-11-16-58(7)35(25)26(62)18-33-56(5)15-13-34(55(3,4)32(56)12-17-57(33,58)6)84-54-49(44(72)38(66)29(20-61)81-54)85-52-47(75)41(69)37(65)28(19-60)80-52/h10,25-54,60-76H,9,11-23H2,1-8H3/t25-,26+,27+,28+,29+,30+,31+,32-,33+,34-,35-,36-,37+,38+,39+,40+,41-,42-,43-,44-,45+,46+,47+,48+,49+,50-,51+,52-,53-,54-,56-,57+,58+,59-/m0/s1
• InChI Key： IWDYQBDCEDNTDP-BHPIZNGBSA-N
• SMILES： C[C@]12[C@@]3(CC[C@@H]([C@H]3[C@H](O)C[C@@H]1[C@]1(CC[C@H](O[C@@H]3O[C@H](CO)[C@@H](O)[C@H](O)[C@H]3O[C@H]3[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O3)C(C)(C)[C@@H]1CC2)C)[C@](C)(CC/C=C(\C)/C)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO[C@H]2[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO[C@@H]3OC[C@@H](O)[C@H](O)[C@H]3O)O2)O1)C

Computed Properties

• Exact Mass: 1240.64519791g/mol
• Monoisotopic Mass: 1240.64519791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 27
• Heavy Atom Count: 86
• Rotatable Bond Count: 18
• Complexity: 2270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 34
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 436Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins